Cas no 57269-36-0 (3-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-3-oxopropanoic acid)

• Product Name: 3-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-3-oxopropanoic acid
• CAS No: 57269-36-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 1603373
• PubChem ID: 42247
• Update Time: 2025-04-21

3-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-3-oxopropanoic acid
• 3,8-diazabicyclo[3.2.1]octane-8-propanoic acid, 3-methyl-beta-oxo-
• 3-(3-methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)-3-oxopropanoic acid
• 8-(Carboxyacetyl)-3-methyl-3,8-diazabicyclo[3.2.1]octane
• BRN 0528175
• 3,8-DIAZABICYCLO(3.2.1)OCTANE, 8-(CARBOXYACETYL)-3-METHYL-
• 57269-36-0
• DTXSID10972764
• 8-(Carboxyacetyl)-3-methyl-3,8-diazabicyclo(3.2.1)octane
• DB-318366

• Inchi： 1S/C10H16N2O3/c1-11-5-7-2-3-8(6-11)12(7)9(13)4-10(14)15/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： TWKAWBNRBUPTMA-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)N1C2CN(C)CC1CC2

Computed Properties

• Exact Mass: 212.11618
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.85